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For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Fluorescent Brightener 71 (FBA 71), with the CAS number 16090-02-1, is a prominent

member of the stilbene-disulfonic acid class of optical brightening agents.[1][2] Chemically

known as Disodium 4,4′-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-2,2′-

disulfonate, this compound is widely utilized in the textile, paper, and detergent industries to

enhance the whiteness of materials.[3][4] Its mechanism of action involves the absorption of

ultraviolet radiation and subsequent emission of blue light, which counteracts the natural

yellowish tint of substrates. This technical guide provides an in-depth overview of the structure,

synthesis, and key properties of C.I. Fluorescent Brightener 71.

Chemical Structure
The molecular structure of C.I. Fluorescent Brightener 71 is characterized by a central

stilbene-2,2'-disulfonic acid core, which is symmetrically substituted on both sides. Each side

features a triazine ring that is further functionalized with an aniline and a morpholine group. The

presence of sulfonic acid groups imparts water solubility to the molecule.[5]

Chemical Formula: C₄₀H₃₈N₁₂Na₂O₈S₂[4]

Molecular Weight: 924.91 g/mol [6]
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Synonyms: FBA 71, Disodium 4,4′-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-

2,2′-disulfonate, Fluorescent Brightener 260[4]

Physicochemical and Spectral Properties
C.I. Fluorescent Brightener 71 is typically a pale yellow, odorless powder.[2] It exists in two

crystalline forms, α (amorphous) and β (crystalline), with the β-form exhibiting a superior

whitening effect.[2] A summary of its key quantitative properties is presented in the tables

below.

Property Value Reference

Melting Point >270 °C [2][7]

Water Solubility (20-25 °C) 1.223 - 1.9 g/L [2]

log Kow -1.58 [1]

Appearance Pale yellow solid [2]

Spectral Property Value Reference

UV Absorption Maximum

(λmax)
349 nm [2]

Fluorescence Emission

Maximum
442 nm [2]

Synthesis of C.I. Fluorescent Brightener 71
The synthesis of C.I. Fluorescent Brightener 71 is a multi-step process that begins with the

reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid) with cyanuric chloride. This is

followed by sequential nucleophilic substitution reactions with aniline and morpholine. The

temperature and pH of the reaction mixture are critical parameters that must be carefully

controlled at each stage to ensure the selective substitution of the chlorine atoms on the

triazine rings.

Synthesis Pathway
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Caption: Synthesis pathway of C.I. Fluorescent Brightener 71.

Experimental Protocol
The following is a representative experimental protocol for the synthesis of C.I. Fluorescent
Brightener 71, adapted from industrial production methods.

Materials:

4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid)

Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

Aniline

Morpholine

Sodium carbonate

Acetone

Ice

Water
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Procedure:

Step 1: First Condensation - Formation of the Dichlorotriazinyl Intermediate

In a reaction vessel, prepare a solution of DSD acid in water and adjust the pH to 6-7 with a

10% aqueous solution of sodium carbonate.

In a separate vessel, prepare a dispersion of cyanuric chloride in an ice-water mixture (below

0 °C).

Slowly add the DSD acid solution to the cyanuric chloride dispersion while maintaining the

temperature between 0-5 °C and the pH at 6-7.5 by the continuous addition of 10% sodium

carbonate solution.

Stir the reaction mixture at this temperature until the reaction is complete (monitoring by TLC

is recommended).

Step 2: Second Condensation - Reaction with Aniline

To the reaction mixture from Step 1, add aniline.

Raise the temperature to 30-35 °C and stir for approximately 2 hours.

Step 3: Third Condensation - Reaction with Morpholine

Following the reaction with aniline, add morpholine to the mixture.

Increase the temperature to 80 °C and continue stirring for another 2 hours.

Step 4: Isolation and Purification

After the final condensation, remove any organic solvent (e.g., acetone, if used) by

evaporation.

Adjust the pH of the solution to 6-7.5 with a suitable base.

The product can be induced to crystallize by heating to 120-130 °C, which facilitates the

conversion from the α-amorphous form to the β-crystalline form.[2]
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Cool the mixture and collect the solid product by filtration.

Wash the filter cake with water.

The crude product can be further purified by recrystallization or other standard techniques.

Dry the final product under vacuum at 80 °C.

Characterization:

The identity and purity of the synthesized C.I. Fluorescent Brightener 71 should be confirmed

using standard analytical techniques, including:

Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the molecular structure.

Fourier-Transform Infrared (FTIR) spectroscopy: To identify the characteristic functional

groups.

Melting Point Analysis: To assess purity.

UV-Visible and Fluorescence Spectroscopy: To verify the optical properties.

Conclusion
C.I. Fluorescent Brightener 71 is a commercially significant stilbene-based optical brightener

with a well-defined chemical structure and a multi-step synthesis process. Its effectiveness lies

in its ability to absorb UV light and emit blue light, thereby enhancing the perceived whiteness

of various materials. The synthesis, while straightforward in principle, requires careful control of

reaction conditions to achieve a high-purity product. The data and protocols presented in this

guide provide a comprehensive technical foundation for researchers and scientists working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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